Cas no 1807397-71-2 (2-Hydrazinyl-4-methylcinnamic acid)

• Product Name: 2-Hydrazinyl-4-methylcinnamic acid
• CAS No: 1807397-71-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5005862
• Update Time: 2025-10-05

2-Hydrazinyl-4-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-4-methylcinnamic acid

• Inchi： 1S/C10H12N2O2/c1-7-2-3-8(4-5-10(13)14)9(6-7)12-11/h2-6,12H,11H2,1H3,(H,13,14)/b5-4+
• InChI Key： SUWSXYALIAEKQR-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1C=CC(C)=CC=1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: -0.8
• Topological Polar Surface Area: 75.4

Additional information on 2-Hydrazinyl-4-methylcinnamic acid

2-Hydrazinyl-4-methylcinnamic Acid: A Comprehensive Overview

The compound with CAS No. 1807397-71-2, commonly referred to as 2-Hydrazinyl-4-methylcinnamic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is a derivative of cinnamic acid, a naturally occurring compound known for its aromatic properties and biological activities. The hydrazinyl group attached to the second position of the cinnamic acid backbone introduces unique chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Hydrazinyl-4-methylcinnamic acid in drug design and development. Researchers have explored its ability to act as a scaffold for creating bioactive molecules with enhanced pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a precursor for synthesizing anti-inflammatory agents with improved solubility and bioavailability. The methyl group at the fourth position of the cinnamic acid moiety plays a crucial role in stabilizing the molecule's structure, thereby enhancing its stability under physiological conditions.

In addition to its pharmacological applications, 2-Hydrazinyl-4-methylcinnamic acid has shown promise in the field of material science. Scientists have investigated its potential as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. A 2023 research article in *Advanced Materials* reported that this compound can be incorporated into polymer networks to create materials with tunable mechanical properties and responsive behavior under external stimuli like light or temperature changes.

The synthesis of 2-Hydrazinyl-4-methylcinnamic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach involves the condensation reaction of hydrazine with an appropriately substituted cinnamic acid derivative. Recent advancements in catalysis have enabled researchers to optimize this process, resulting in higher yields and improved purity of the final product. For example, the use of palladium-catalyzed coupling reactions has been reported to significantly enhance the efficiency of this synthesis pathway.

From an analytical standpoint, 2-Hydrazinyl-4-methylcinnamic acid has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and conformational dynamics. A 2023 study published in *Analytical Chemistry* utilized ultra-high-resolution mass spectrometry to confirm the molecular formula and structural integrity of this compound, further validating its identity and purity.

Moreover, the toxicological profile of 2-Hydrazinyl-4-methylcinnamic acid has been evaluated in preclinical studies. Results from acute toxicity tests indicate that this compound exhibits low toxicity at typical therapeutic doses, making it a safer option for drug development compared to some other hydrazine derivatives. However, further long-term toxicity studies are required to fully assess its safety profile for human use.

In conclusion, 2-Hydrazinyl-4-methylcinnamic acid (CAS No. 1807397-71-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, derived from the combination of hydrazinyl and methyl groups on a cinnamic acid backbone, make it an attractive candidate for drug design, material science, and advanced chemical synthesis. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.